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Compound of Interest

Compound Name: N-Methylpyrrolidone

Cat. No.: B133300

An In-depth Technical Guide on the Core
Physicochemical Properties of N-Methyl-2-
pyrrolidone (NMP) for Researchers, Scientists, and
Drug Development Professionals

Introduction

N-Methyl-2-pyrrolidone (NMP) is a versatile organic solvent widely utilized across various
scientific and industrial sectors, including pharmaceuticals, electronics, and petrochemicals. Its
adoption in drug development and manufacturing processes is primarily due to its high
solvency for a broad spectrum of compounds and its miscibility with water and other organic
solvents. A thorough understanding of its fundamental physicochemical properties—namely its
boiling point, melting point, and density—is paramount for its effective and safe application in
research and development. This guide provides a detailed overview of these critical
parameters, including the methodologies for their determination.

Core Physicochemical Data of NMP

The essential physical properties of N-Methyl-2-pyrrolidone are summarized in the table below.
These values represent the typical physical characteristics of NMP under standard conditions
and are crucial for designing, modeling, and scaling up chemical processes.
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Property Value Units Conditions
At standard
Boiling Point 202 to 204 °C atmospheric pressure

(101.325 kPa)[1][2]

Melting Point -24 °C [11[3][4]

Density 1.028 g/cm3 At 25 °C[1][4]

Experimental Protocols for Property Determination

The accurate determination of the boiling point, melting point, and density of chemical
substances like NMP relies on standardized experimental protocols. The most widely
recognized and accepted methods are those published by organizations such as the
Organisation for Economic Co-operation and Development (OECD) and ASTM International.
These guidelines ensure reproducibility and comparability of data across different laboratories.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For standardization, this is typically measured at standard atmospheric pressure
(101.325 kPa).

OECD Guideline 103: Boiling Point This guideline describes several methods for the
determination of the boiling point of liquids that do not undergo chemical decomposition below
their boiling point.[5][6] Common methods include:

o Ebulliometer Method: This is a very accurate method that measures the boiling point by
determining the temperature at which the liquid and its vapor are in equilibrium.

e Dynamic Method: This method involves measuring the vapor pressure of the substance as a
function of temperature. The boiling point is the temperature at which the vapor pressure
reaches standard atmospheric pressure.

« Distillation Method: This method determines the boiling range of a liquid by distillation.[7] For
a pure substance like NMP, the boiling point is the constant temperature observed during
distillation.
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» Siwoloboff Method: A small-scale method where a sample is heated in a tube along with an
inverted capillary tube. The boiling point is the temperature at which a continuous stream of
bubbles emerges from the capillary.[8]

ASTM D2887: Boiling Range Distribution of Petroleum Fractions by Gas Chromatography
While originally designed for petroleum fractions, this gas chromatography method can be
adapted to determine the boiling point of pure substances by correlating retention time with the
boiling points of known standards.[9]

Determination of Melting Point

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

OECD Guideline 102: Melting Point / Melting Range This guideline outlines several techniques
for determining the melting point.[10][11] The choice of method depends on the physical
characteristics of the substance.

o Capillary Tube Method: A small amount of the powdered substance is packed into a capillary
tube and heated in a controlled manner in a liquid bath or a metal block. The temperatures at
which melting begins and is complete are recorded as the melting range.[12][13]

» Hot Stage Microscopy: This method uses a microscope with a heated stage to visually
observe the melting process of a small sample.

 Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These
thermal analysis techniques measure the heat flow to or from a sample as a function of
temperature. The melting point is identified as the peak of the endothermic transition.

ASTM E324: Standard Test Method for Relative Initial and Final Melting Points and the Melting
Range of Organic Chemicals This standard specifically covers the determination of the melting
range of organic chemicals using the capillary tube method.[1]

Determination of Density

Density is the mass of a substance per unit of volume. For liquids, it is temperature-dependent
and is typically reported at a specific temperature, commonly 20 or 25 °C.
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OECD Guideline 109: Density of Liquids and Solids This guideline provides several methods
for determining the density of liquids.[14][15]

o Hydrometer: A weighted, graduated glass float is placed in the liquid, and the density is read
directly from the scale at the point where the liquid surface meets the stem.

e Pycnometer Method: A pycnometer, a flask of a precisely known volume, is weighed empty,
then filled with the liquid, and weighed again. The density is calculated from the mass of the
liquid and the volume of the pycnometer.

o Oscillating Densimeter (U-tube method): A U-shaped tube is filled with the liquid and
subjected to electronic oscillation. The density is determined from the oscillation frequency.

ASTM D4052: Standard Test Method for Density, Relative Density, and API Gravity of Liquids
by Digital Density Meter This method covers the determination of density and relative density of
liquids using a digital density meter that employs the oscillating U-tube principle.[16]

Logical Relationship of Physicochemical Properties

The boiling point, melting point, and density of a substance like NMP are fundamentally
interconnected through its molecular structure and the resulting intermolecular forces. The
following diagram illustrates this logical relationship.
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Logical Interrelation of NMP's Physical Properties

Molecular Characteristics
Molecular Weight
(99.13 g/mol)

Efficien packing in liquid state Higher mass requires more energy to vaporize

Molecular Structure
(Polar Aprotic, Lactam Ring)

Intermolecular Forces
(Dipole-Dipole)

Strongkrces require more energy to ovefcome
T

Irregular packing in solid state

Macroscopic Physical Properties

™ Low Melting Point (~-24°C) Density (>1 g/cm3) High Boiling Point (~202°C)

Click to download full resolution via product page

Caption: Interrelation of NMP's molecular characteristics and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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